![molecular formula C21H15O3P B3029055 Tris(2-carboxaldehyde)triphenylphosphine CAS No. 50777-83-8](/img/structure/B3029055.png)
Tris(2-carboxaldehyde)triphenylphosphine
Overview
Description
Scientific Research Applications
DNA Immobilization on Gold Nanoclusters
In the field of nanotechnology and biotechnology, PS-TPP has been used for rapid DNA immobilization on gold nanoclusters (AuNCs). The presence of tris(2-carboxyethyl)phosphine (TCEP) , a derivative of PS-TPP, significantly reduces the incubation time needed for thiolated DNA adsorption on AuNC surfaces .
Catalysis in Oxa-Michael Reactions
The strong Lewis base tris(2,4,6-trimethoxyphenyl)phosphine (TTMPP) , a close relative of PS-TPP, has been evaluated for its catalytic activity in oxa-Michael reactions. TTMPP demonstrates efficient catalysis in these reactions, making it a valuable tool in synthetic chemistry .
Photocatalytic Decarboxylative Alkylations
Researchers have discovered that a combination of triphenylphosphine and sodium iodide , under blue light irradiation (456 nm), catalyzes the alkylation of silyl enol ethers by decarboxylative coupling with redox-active esters. Remarkably, this process occurs without the need for transition metals .
properties
IUPAC Name |
2-bis(2-formylphenyl)phosphanylbenzaldehyde | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15O3P/c22-13-16-7-1-4-10-19(16)25(20-11-5-2-8-17(20)14-23)21-12-6-3-9-18(21)15-24/h1-15H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYVNSMJGMCPGFL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=O)P(C2=CC=CC=C2C=O)C3=CC=CC=C3C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15O3P | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30789811 | |
Record name | 2,2',2''-Phosphanetriyltribenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30789811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
346.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tris(2-carboxaldehyde)triphenylphosphine | |
CAS RN |
50777-83-8 | |
Record name | 2,2',2''-Phosphanetriyltribenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30789811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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